4-Fluoro-5-isopropyl-2-methoxyphenylboronic acid
Cat. No. B1394531
M. Wt: 212.03 g/mol
InChI Key: HMRRCUXJGOSJJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08735435B2
Procedure details
To a solution of 1-fluoro-4-iodo-2-isopropyl-5-methoxybenzene (Example 77, 2.61 g, 8.88 mmol) in THF at −78° C., n-BuLi (4.26 ml, 10.65 mmol, 2.5 M) was added dropwise. The solution was stirred at −78° C. for 30 min. Trimethyl borate (2.98 ml, 26.6 mmol) was added. The solution was then stirred at −78° C. for 3 h. The reaction was quenched at −78° C. with saturated ammonium chloride and the mixture was warmed to room temperature. The organic was extracted with ethyl acetate (3×50 ml). The combined ethyl acetate layers were washed with brine and dried over sodium sulfate. The title compound was obtained as a solid pure enough for next step. Further purification with silica gel caused decomposition of product. 1H NMR (CDCl3, 500 MHz) δ 7.74 (d, J=10.0 Hz, 1H), 6.62 (d, J=12.5 Hz, 1H), 5.65 (br s, 2H), 3.92 (s, 3H), 3.20 (m, 1H), 1.22 (m, 6H).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[C:5](I)=[CH:4][C:3]=1[CH:11]([CH3:13])[CH3:12].[Li]CCCC.[B:19](OC)([O:22]C)[O:20]C>C1COCC1>[F:1][C:2]1[C:3]([CH:11]([CH3:13])[CH3:12])=[CH:4][C:5]([B:19]([OH:22])[OH:20])=[C:6]([O:8][CH3:9])[CH:7]=1
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Inputs
Step One
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Name
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Quantity
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2.61 g
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Type
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reactant
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Smiles
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FC1=C(C=C(C(=C1)OC)I)C(C)C
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Name
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Quantity
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4.26 mL
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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2.98 mL
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Type
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reactant
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Smiles
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B(OC)(OC)OC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred at −78° C. for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The solution was then stirred at −78° C. for 3 h
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched at −78° C. with saturated ammonium chloride
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was warmed to room temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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The organic was extracted with ethyl acetate (3×50 ml)
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WASH
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Type
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WASH
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Details
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The combined ethyl acetate layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
